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Compound of Interest

(Z,Z2,2)-17-Bromo-3,6,9-
Compound Name: _
Heptadecatriene

Cat. No.: B153598

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the stability, storage, and handling of (Z,Z,2)-17-
Bromo-3,6,9-Heptadecatriene.

Frequently Asked Questions (FAQSs)

Q1: What is the recommended storage temperature for (Z,Z,Z)-17-Bromo-3,6,9-
Heptadecatriene?

Al: To ensure stability, (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene, a colorless oil, should be
stored at temperatures between 2-8°C for short-term use. For long-term storage, it is highly
recommended to store it at -20°C.[1] The compound should always be protected from light and
air.

Q2: What solvents are compatible with (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?

A2: This compound is soluble in organic solvents such as chloroform, dichloromethane, and
DMSO.[1] When preparing solutions for storage, it is crucial to use high-purity, anhydrous
solvents to minimize degradation.

Q3: How stable is (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?
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A3: As a polyunsaturated aliphatic bromide, this compound is susceptible to degradation,
primarily through oxidation. The multiple double bonds in its structure make it prone to reaction
with atmospheric oxygen, leading to the formation of hydroperoxides and other secondary
oxidation products. This process is accelerated by exposure to light, heat, and certain metals.

Q4: What are the potential degradation products of (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?

A4: The primary degradation products are lipid hydroperoxides, formed through free radical-
mediated oxidation. These can further decompose into a complex mixture of secondary
products, including aldehydes, ketones, and shorter-chain fatty acids. Oxidative hydrolysis can
also lead to the formation of a-bromoketones.

Q5: Are there any known biological activities of this compound or similar structures?

A5: While specific biological activities of (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene are not
extensively documented, related brominated fatty acids have shown potential antibacterial
properties. Furthermore, fatty acids and their derivatives are known to act as ligands for nuclear
receptors like PPARa, which are key regulators of lipid metabolism.

Quantitative Data Summary

The following table summarizes the key physical and storage parameters for (Z,Z,Z)-17-
Bromo-3,6,9-Heptadecatriene.

Parameter Value Reference
Molecular Formula C17H29Br [2]
Molecular Weight 313.32 g/mol [2]

Physical Form Colorless Oil [1]
Short-Term Storage 2-8°C (Refrigerate) [1]
Long-Term Storage -20°C (Freeze)

Recommended Solvents Chloroform, Dichloromethane, o

DMSO
Purity Typically =298% [1]
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Experimental Protocols

Protocol for Handling and Preparing Solutions of
(Z,2,2)-17-Bromo-3,6,9-Heptadecatriene

This protocol outlines the best practices for handling this air- and light-sensitive compound to

minimize degradation during experimental use.

Materials:

(Z,Z2,Z)-17-Bromo-3,6,9-Heptadecatriene

High-purity, anhydrous solvent (e.g., chloroform, dichloromethane, or DMSO)

Inert gas (Argon or Nitrogen)

Glass vials with Teflon-lined caps

Gas-tight syringes and needles

Schlenk line or glove box (recommended)

Procedure:

Preparation: Before opening the vial, allow the compound to equilibrate to room temperature
to prevent condensation of moisture inside the container.

Inert Atmosphere: Conduct all manipulations under an inert atmosphere (argon or nitrogen)
using a Schlenk line or in a glove box to minimize exposure to oxygen.

Solvent Degassing: Use solvents that have been thoroughly degassed by sparging with an
inert gas for at least 30 minutes to remove dissolved oxygen.

Dissolution:

o Carefully open the vial containing the compound under a positive pressure of inert gas.
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o Using a gas-tight syringe, add the desired volume of degassed anhydrous solvent to the
vial.

o Gently swirl the vial to ensure complete dissolution. Avoid vigorous shaking, which can
introduce atmospheric gases.

 Aliquoting and Storage of Solutions:

o If the entire solution will not be used immediately, it is best to prepare aliquots in separate
glass vials with Teflon-lined caps.

o Flush the headspace of each aliquot vial with inert gas before sealing.
o Store the solutions at -20°C, protected from light.
e Use in Experiments:

o When using the solution, retrieve an aliquot and allow it to warm to the experimental
temperature.

o Use gas-tight syringes to transfer the solution to your reaction vessel, maintaining an inert
atmosphere throughout the process.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Degradation of the compound
due to improper storage or

handling.

1. Verify that the compound
and its solutions have been
stored at the correct
temperature, protected from
light and air. 2. Prepare fresh
solutions from a new stock vial.
3. Use inert atmosphere
techniques for all handling

steps.

Appearance of unknown peaks

in analytical data (e.g., HPLC,
GC-MS)

Formation of oxidation

products.

1. Confirm the identity of the
main peak corresponding to
the intact compound. 2.
Compare with a freshly
prepared standard. 3. If
degradation is confirmed,
review and improve handling
and storage procedures.
Consider adding an antioxidant
like BHT to solvents if
compatible with the

experiment.

Compound appears viscous or

discolored

Significant oxidation and

polymerization.

The compound is likely
degraded and should not be
used. Discard and obtain a
fresh batch.

Low reactivity or biological

The concentration of the active

compound has decreased due

1. Quantify the concentration
of the stock solution using an

appropriate analytical method

activity ) before use. 2. Prepare fresh
to degradation. _
solutions and use them
immediately.
Visualizations
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PPARa Signaling Pathway

The following diagram illustrates a simplified signaling pathway for the activation of Peroxisome
Proliferator-Activated Receptor Alpha (PPARQ) by fatty acid ligands, a potential mechanism of
action for compounds like (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Heptadecatriene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153598#stability-and-storage-of-z-z-z-17-bromo-3-6-
9-heptadecatriene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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